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Compound Focus: Delphinidin Chloride

CAS No.: 528-53-0

Cat. No.: S525603

Get Quote

Chemical Profile & Solubility

Basic Characteristics

CAS Number: 528-53-0 [1] [2] [3]

Molecular Formula: C₁₅H₁₁ClO₇ [1] [2] [3]
Molecular Weight: 338.70 g/mol [1] [2] [3]

Appearance: Brown to black solid [1] [2]

Solubility Data Delphinidin chloride is unstable in solution, so freshly prepared solutions are highly

recommended [1].

Table 1: Solubility Profile of Delphinidin Chloride

Solvent Solubility Notes

DMSO 56.2 - 62.5 mg/mL [1] [2] ~166.1 - 184.5 mM; hygroscopic DMSO significantly
impacts solubility; use newly opened DMSO [1] [2].

Sonication is recommended to aid dissolution [2].

Methanol Slightly soluble [3] -

Water Soluble (in its stabilized forms,
e.g., with sulfobutylether-β-

cyclodextrin) [4]

Not soluble in pure form at significant concentrations;
requires stabilization [4].
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Stock Solution Preparation in DMSO

Standard Protocol

Calculation: Determine the mass of delphinidin chloride needed to achieve your desired stock

concentration (e.g., 50 mM).
Weighing: Accurately weigh the compound. For a 10 mL stock of 50 mM, you would need 169.35 mg

(Molecular Weight 338.70 g/mol × 0.05 mol/L × 0.01 L).
Dissolution: Transfer the weighed compound to a volumetric flask. Add a small volume of fresh,

anhydrous DMSO and vortex or sonicate until completely dissolved.
Volume Adjustment: Bring to the final volume with DMSO.

Aliquoting: Aliquot the stock solution to avoid repeated freeze-thaw cycles.
Storage: Store aliquots at -80°C for long-term stability (up to one year). For short-term storage, -20°C

is acceptable, but the compound is more stable at lower temperatures [1] [2].

Table 2: Example Dilutions in DMSO

Target Concentration Amount of Drug (per 1 mL DMSO)

10 mM 3.39 mg

50 mM 16.94 mg

100 mM 33.87 mg

In Vitro Experimental Applications

Anticancer Activity Assessment (Cell Viability)

Cell Lines: This protocol has been applied to SKOV3 (ovarian cancer), PEO1 (ovarian cancer), and
MRC-5 (human lung fibroblast) cells [5].

Dosing: Treat cells with delphinidin chloride in a concentration range of 10–100 µM [5].
Vehicle Control: Prepare working solutions in culture media from the DMSO stock. Adjust the final

concentration of DMSO to 0.2% in all samples, which has been shown to have no significant effect on
treated cells [5].

Viability Assay (Neutral Red Uptake):
After a 24-hour exposure, remove the treatment medium.

Add 100 µL of 2% neutral red solution per well and incubate at 37°C for 1 hour.
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Wash cells with PBS.

Fix and extract the dye with a solution of 50% ethanol, 49% H₂O, and 1% glacial acetic acid.
Shake at 700 rpm for 20 minutes at room temperature.

Measure absorbance at 540 nm with a reference wavelength of 620 nm [5].

Mechanisms of Action in Cancer Cells Research indicates delphinidin chloride exerts anticancer effects

through multiple pathways, particularly by inducing apoptosis.
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Figure 1. Signaling pathways modulated by delphinidin chloride to induce apoptosis in cancer cells [1] [6]

[2].

In Vivo Administration Formulation

While delphinidin chloride can be stabilized for in vivo use, one recent study did not find a survival benefit

with this formulation in a mouse model of cardiac arrest and resuscitation [4]. The following formulation has

been documented for research purposes.
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Table 3: Formulation for In Vivo Studies

Component Percentage Purpose

DMSO 10% Solvent

PEG 300 40% Co-solvent

Tween 80 5% Surfactant

Saline 45% Aqueous vehicle

Preparation Method:

Dissolve delphinidin chloride in DMSO to create a concentrated stock solution.

Add PEG 300 sequentially and mix thoroughly until the solution is clear.
Add Tween 80 and mix well.

Slowly add saline to the final volume while mixing.
Sonication is recommended to ensure the solution is clear and homogeneous. The final working

solution should be prepared immediately before use [2].

Critical Handling & Storage Notes

Stability is Paramount: The compound is unstable in solution. Always prepare fresh solutions and
avoid repeated freezing and thawing of stock aliquots [1] [3].

Solid-State Storage: Store the solid powder at 2-8°C under an inert atmosphere, sealed away from
moisture and light [1] [3].

DMSO Quality: Use freshly opened, anhydrous DMSO to prevent water absorption, which can
degrade the compound [1].

Solution Appearance: A clear solution indicates proper dissolution. Precipitation or color change
may signal degradation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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